Cas no 27625-35-0 (3-Methylbutyl 2-methylbutanoate)

3-Methylbutyl 2-methylbutanoate Properties

Names and Identifiers

• Butanoic acid,2-methyl-, 3-methylbutyl ester
• Isopentyl 2-Methylbutyrate
• 3-methylbutyl 2-methylbutyrate
• ISOAMYL 2-METHYL BUTYRATE
• 2-Methyl-buttersaeure-isoamylester
• 2-Methyl-buttersaeure-isopentylester
• 2-methyl-butyric acid isopentyl ester
• 3-Methylbutyl 2-Methylbutanoate
• 4-Methyl-1-pentyl-2-methylbutyrat
• Alloxazin
• Alloxazine
• Isoalloxazine
• iso-amyl 2-methylbutyrate
• Isoamyl 2-methylbutyrate
• Butanoic acid, 2-methyl-, 3-methylbutyl ester
• Isopentyl 2-methylbutanoate
• Isoamyl 2-methylbutanoate
• Isoamyl alpha-methylbutyrate
• iso-Amyl 2-methyl butyrate
• 3-Methylbutyl methylbutyrate
• Fema 3505
• 3-Methylbutyl-2-methyl-butyrate
• FEMA No. 3505
• 3-Methylbutyl 2-methylbutanoate (natural)
• +Expand

• InChIKey： VGIRHYHLQKDEPP-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2/c1-5-9(4)10(11)12-7-6-8(2)3/h8-9H,5-7H2,1-4H3
• SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Heavy Atom Count: 12
• Complexity: 130
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.62180
• PSA: 26.30000
• Refractive Index: n20/D 1.413(lit.)
• Boiling Point: 41 °C/1.5 mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• FEMA: 3505 | 3-METHYLBUTYL 2-METHYLBUTANOATE
• Density: 0.857 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters